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Compound of Interest

Compound Name: 4-Hydroxyomeprazole sulfide

CAS No.: 103876-98-8

Cat. No.: B587675 Get Quote

Abstract
This application note details the protocol for utilizing 4-Hydroxyomeprazole sulfide as a

certified reference standard in the quality control and metabolic profiling of Omeprazole. As the

O-demethylated, reduced derivative of the parent drug, this compound serves as a critical

marker for monitoring specific degradation pathways (acidic hydrolysis) and metabolic

clearance (cytosolic reduction). This guide provides a validated workflow for standard

preparation, chromatographic separation, and stability management, ensuring compliance with

rigorous pharmaceutical testing standards.

Introduction & Contextual Significance
In the development of Proton Pump Inhibitors (PPIs), distinguishing between oxidative

metabolites (e.g., Omeprazole Sulfone) and reductive/hydrolytic degradants is paramount for

stability indicating methods (SIM).

4-Hydroxyomeprazole sulfide (also referred to as Omeprazole Pyridone sulfide or O-

desmethyl omeprazole sulfide) occupies a unique node in the Omeprazole structural family:

Metabolic Relevance: It represents the convergence of two pathways: reduction of the

sulfoxide to a sulfide, and O-demethylation of the pyridine ring (typically mediated by
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CYP2C19).

Impurity Profiling: Its presence in drug substances often indicates specific process impurities

or degradation under non-oxidative, acidic conditions where the methoxy group is

hydrolyzed.

Chemical Identity[1][2][3]
IUPAC Name: 2-[[(6-Methoxy-1H-benzimidazol-2-yl)thio]methyl]-3,5-dimethyl-4-pyridinol[1][2]

[3][4]

CAS Number: 103876-98-8[1][2][3][4][5][6][7]

Molecular Formula: C₁₆H₁₇N₃O₂S[1][2][3][4][7]

Molecular Weight: 315.39 g/mol [1][2][3][7]

Key Structural Features:

Sulfide Linker (-S-): Distinguishes it from Omeprazole (Sulfoxide) and Omeprazole

Sulfone.

4-Hydroxyl Group: Replaces the 4-methoxy group on the pyridine ring, introducing

phenolic acidity and altering pKa.

Structural Relationships & Pathway Map
To correctly identify this compound in a chromatogram, one must understand its formation

relative to the parent drug. The diagram below illustrates the dual pathways (Metabolic and

Degradation) leading to 4-Hydroxyomeprazole sulfide.
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Figure 1: Mechanistic pathway showing the formation of 4-Hydroxyomeprazole sulfide via

reduction and demethylation.

Experimental Protocol
Safety & Handling

Hazard: Irritant. Potential sensitizer.

Light Sensitivity:CRITICAL. Like all Omeprazole derivatives, this sulfide is light-sensitive. All

operations must be performed under amber light or using amber glassware.

Oxidation Risk: The sulfide moiety is prone to oxidation back to the sulfoxide (Omeprazole

analog) or sulfone. Avoid vigorous vortexing; use gentle inversion.

Instrumentation & Reagents[9]
Instrument: HPLC with PDA (Photodiode Array) or LC-MS/MS (Triple Quadrupole).
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm).

Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Ammonium Acetate.

Standard Preparation Workflow
Step 1: Stock Solution Preparation (1.0 mg/mL)

Weigh accurately 1.0 mg of 4-Hydroxyomeprazole sulfide reference standard.

Transfer to a 1 mL amber volumetric flask.

Dissolve in 100% Methanol. (Avoid pure water as solubility is low; avoid DMSO if using UV

detection due to cutoff interference).

Sonicate briefly (max 30 seconds) to ensure dissolution. Keep temperature < 25°C.

Step 2: Working Standard (50 µg/mL)

Pipette 50 µL of Stock Solution.

Dilute with 950 µL of Diluent (50:50 ACN:Water).

Note: Use immediately. Sulfides are unstable in dilute solution over long periods (>24h).

Chromatographic Conditions (HPLC-UV)
This method is optimized to separate the sulfide (less polar) from the sulfoxide (parent) and the

hydroxylated variants.
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Parameter Setting

Mobile Phase A
10 mM Ammonium Acetate (pH 7.6 adjusted

with Ammonia)

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temp 25°C

Detection
UV @ 305 nm (Specific for the benzimidazole

chromophore)

Gradient Profile:

0-2 min: 15% B (Isocratic hold for polar degradants)

2-15 min: 15% → 60% B (Linear gradient)

15-20 min: 60% → 80% B (Wash)

20-25 min: 15% B (Re-equilibration)

Expected Elution Order:

5-Hydroxyomeprazole (Most polar)

Omeprazole (Parent)[8][9][10]

4-Hydroxyomeprazole Sulfide (Target - Elutes after parent due to loss of sulfoxide oxygen,

despite -OH addition)

Omeprazole Sulfide (Least polar, lacks -OH)

Method Validation & Data Analysis
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To ensure the reliability of this standard in your assay, the following validation parameters must

be checked.

System Suitability Testing (SST)
Before running samples, inject a mixture of Omeprazole and 4-Hydroxyomeprazole sulfide.

Resolution (Rs): Must be > 2.0 between the Parent and the Target.

Tailing Factor: < 1.5 (The pyridinol group can cause tailing; ensure pH is > 7.0 to keep it

deprotonated/neutral depending on pKa).

Linearity & Range
Construct a calibration curve from 0.5 µg/mL to 50 µg/mL.

Acceptance Criteria: R² > 0.995.

LOD/LOQ: Typically 0.05 µg/mL (LOD) and 0.15 µg/mL (LOQ) using UV detection.

Mass Spectrometry Transitions (For LC-MS/MS)
If using MS for high-sensitivity metabolite ID, use the following transitions (ESI Positive Mode):

Compound
Precursor Ion
(m/z)

Product Ion
(Quant)

Product Ion
(Qual)

Collision
Energy (eV)

4-

Hydroxyomepraz

ole Sulfide

316.1 [M+H]⁺ 198.0 151.0 15 - 25

Note: The precursor is 316.1 (315.39 + H). The loss of the pyridine ring or benzimidazole

fragmentation drives the product ions.

Analytical Workflow Diagram
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Preparation (Amber Glass) Analysis
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Weigh & Dissolve Working Sol.
(50 µg/mL)
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Inject 10µL Data Processing
(Res > 2.0)
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Figure 2: Step-by-step analytical workflow ensuring sample integrity and data accuracy.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Splitting
pH mismatch between diluent

and mobile phase.

Ensure diluent contains buffer

or is close to initial gradient

composition.

Low Recovery
Oxidation of sulfide to

sulfoxide.

Use fresh standards; add 0.1%

Ascorbic acid to stock if

stability is critical.

Retention Shift Column aging or pH drift.

The pyridinol moiety is pH-

sensitive. Verify Mobile Phase

A pH is exactly 7.6.

Ghost Peaks Photodegradation.

Verify amber glassware usage.

[6] Check lab lighting

conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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